Cas no 159709-59-8 (1H-Pyrazole-3-sulfonamide, 4-bromo-)

• Product Name: 1H-Pyrazole-3-sulfonamide, 4-bromo-
• CAS No: 159709-59-8
• MF: C₃H₄BrN₃O₂S
• MW: 226.0517578125
• CID: 6411530
• PubChem ID: 165946520
• Update Time: 2025-05-26

1H-Pyrazole-3-sulfonamide, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-sulfonamide, 4-bromo-
• EN300-2004166
• 159709-59-8
• 4-bromo-1H-pyrazole-5-sulfonamide

• Inchi： 1S/C3H4BrN3O2S/c4-2-1-6-7-3(2)10(5,8)9/h1H,(H,6,7)(H2,5,8,9)
• InChI Key： QEDKTDSRDHSQSV-UHFFFAOYSA-N
• SMILES： N1C=C(Br)C(S(N)(=O)=O)=N1

Computed Properties

• Exact Mass: 224.92076g/mol
• Monoisotopic Mass: 224.92076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• Density: 2.130±0.06 g/cm3(Predicted)
• Boiling Point: 508.7±60.0 °C(Predicted)
• pka: 8.47±0.50(Predicted)

Additional information on 1H-Pyrazole-3-sulfonamide, 4-bromo-

Introduction to 1H-Pyrazole-3-sulfonamide, 4-bromo- (CAS No. 159709-59-8)

1H-Pyrazole-3-sulfonamide, 4-bromo- (CAS No. 159709-59-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromo substituent and the sulfonamide functional group imparts unique characteristics that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1H-Pyrazole-3-sulfonamide, 4-bromo- consists of a pyrazole ring with a sulfonamide group attached to the 3-position and a bromine atom at the 4-position. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which provides a stable and rigid structure. The sulfonamide group is known for its ability to form hydrogen bonds and interact with biological targets, while the bromine substituent can influence the compound's lipophilicity and electronic properties.

In recent years, there has been increasing interest in the development of pyrazole-based compounds for their potential therapeutic benefits. Research has shown that 1H-Pyrazole-3-sulfonamide, 4-bromo- exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1H-Pyrazole-3-sulfonamide, 4-bromo- has also shown potential as an antiviral agent. Studies have demonstrated its ability to inhibit the replication of various viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves interfering with viral entry and replication processes, making it a valuable lead compound for further drug development.

In the realm of cancer research, 1H-Pyrazole-3-sulfonamide, 4-bromo- has been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a potential therapeutic agent for treating cancers such as breast cancer and colorectal cancer.

The pharmacokinetic properties of 1H-Pyrazole-3-sulfonamide, 4-bromo- have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. Additionally, it shows low toxicity in preclinical models, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Pyrazole-3-sulfonamide, 4-bromo- in humans. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that it may be a safe and effective treatment option for various diseases.

In conclusion, 1H-Pyrazole-3-sulfonamide, 4-bromo- (CAS No. 159709-59-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.